Cas no 1555-71-1 (1-Benzyl-bis(3-aminopropyl)amine Dihydrochloride)

• Product name: 1-Benzyl-bis(3-aminopropyl)amine Dihydrochloride
• CAS No: 1555-71-1
• MF: C₁₃H₂₃N₃
• MW: 221.34182
• CID: 904230
• PubChem ID: 12403256

1-Benzyl-bis(3-aminopropyl)amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• n1-(3-amino-propyl)-n1-benzyl-propane-1,3-diamine
• N'-(3-aminopropyl)-N'-benzylpropane-1,3-diamine
• N~1~-(3-Aminopropyl)-N~1~-benzylpropane-1,3-diamine
• BDBM86159
• bis(3-amino-propyl)-benzyl-amine
• 4-MB-3-3
• N-benzylbis (3-aminopropyl) amine
• 1,3-Propanediamine, N1-(3-aminopropyl)-N1-(phenylmethyl)-
• DTXSID50496575
• SCHEMBL713789
• N,N-bis(3-aminopropyl)benzylamine
• PDSP1_000335
• PDSP2_000333
• 1555-71-1
• HUWUUMUEMQWJKZ-UHFFFAOYSA-N
• [bis(3-aminopropyl)aminomethyl]benzene
• N-benzylbis(3-aminopropyl)amine
• 1-Benzyl-bis(3-aminopropyl)amine Dihydrochloride

• Inchi： InChI=1S/C13H23N3/c14-8-4-10-16(11-5-9-15)12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12,14-15H2
• InChI Key： HUWUUMUEMQWJKZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN(CCCN)CCCN

Computed Properties

• Exact Mass: 221.18939
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 55.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines